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Compound of Interest

Compound Name: AICAR phosphate

Cat. No.: B10779539 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on using AICAR, focusing on the critical impact of serum

concentration on its experimental efficacy.

Frequently Asked Questions (FAQs)
Q1: What is AICAR and what is its primary mechanism of action?

A1: AICAR (Acadesine, 5-aminoimidazole-4-carboxamide-1-β-D-ribofuranoside) is a cell-

permeable adenosine analog. Its primary mechanism of action involves its intracellular

conversion to ZMP (5-aminoimidazole-4-carboxamide ribonucleotide) by adenosine kinase.[1]

[2] ZMP mimics the effect of adenosine monophosphate (AMP), an endogenous activator of

AMP-activated protein kinase (AMPK).[1][3] By binding to the γ-subunit of AMPK, ZMP

allosterically activates the enzyme, leading to the phosphorylation of its catalytic α-subunit at

threonine 172 (Thr172) by upstream kinases like LKB1.[3][4] Activated AMPK works to restore

cellular energy homeostasis by stimulating catabolic pathways (like glucose uptake and fatty

acid oxidation) and inhibiting anabolic pathways (such as protein and lipid synthesis).[5][6]
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Reagent & Protocol

Cell Culture Conditions

Analysis & Controls

No p-AMPK Signal
After AICAR Treatment

1. Check AICAR Solution
Is it fully dissolved?

Is it within its expiry date?

2. Review Protocol
Is concentration (0.5-2 mM) appropriate?

Is treatment time (30 min - 24 hr) sufficient?

Solution OK

3. Evaluate Serum Conditions
High serum can suppress AMPK.

Try serum starvation (e.g., 2-3 hours) before/during treatment.

Protocol OK

4. Assess Cell Health & Type
Are cells healthy?

Does the cell line express adenosine kinase and AMPK?

Conditions OK

5. Verify Western Blot
Are antibodies validated and working?

Is sufficient protein loaded?

Cells OK

6. Use a Positive Control
Treat cells with another AMPK activator (e.g., A769662) or induce metabolic stress (e.g., glucose deprivation).

WB OK

Problem Identified

Control Works?
Yes: Re-evaluate AICAR

No: Issue with pathway/cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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